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Introduction

Monitoring network traffic from a specific Autonomous System (AS) is a critical task for
understanding data routing, identifying potential security threats, and analyzing communication
patterns. This document provides detailed application notes and protocols for monitoring
network traffic originating from or destined for AS1928370. The methodologies outlined are
designed to be accessible to researchers, scientists, and drug development professionals who
may not have a deep background in network engineering but require robust data for their work.

These guidelines will cover the necessary tools, experimental setups, and data presentation
formats to ensure clarity, comparability, and reproducibility of findings.

Tools for Network Traffic Monitoring

A variety of open-source and commercial tools are available for monitoring network traffic. The
selection of a tool will depend on the specific research questions, the volume of traffic, and the
technical expertise of the user.

Table 1: Comparison of Network Traffic Monitoring Tools
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Tool Type Key Features Use Case
Deep packet Detailed analysis of
) inspection, protocol specific network
Wireshark Packet Analyzer ) )
analysis, graphical events and
user interface. troubleshooting.
) ] Continuous monitoring
) Lightweight, powerful )
Command-line Packet o o and logging of
tcpdump filtering capabilities, ]
Analyzer network traffic on a
raw packet capture.
server.
High-level traffic
Collects and records )
o ) analysis,
IP traffic information ] )
NetFlow Network Protocol ] ) understanding traffic
as it enters or exits an
) volume and top
interface.
talkers.
Real-time traffic )
o o User-friendly, long-
monitoring, historical T
Web-based Network _ term monitoring and
ntopng ] data analysis, )
Traffic Probe o analysis of network
application protocol
) o trends.
identification.
Real-time and Monitoring BGP
BGP Data Analysis historical BGP data announcements and
BGPStream

Framework

analysis, detection of

routing anomalies.

routing changes
related to the AS.

Experimental Protocols

Protocol for Packet Capture and Initial Analysis with
tcpdump

This protocol outlines the steps for capturing and performing a preliminary analysis of network

traffic from AS1928370 using tcpdump.

Objective: To capture all IP traffic to and from the IP address ranges announced by
AS1928370.
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Materials:

e A server or virtual machine with a network interface in promiscuous mode.

e tcpdump installed.

o Atool to look up IP prefixes for a given AS (e.g., whois command or an online BGP toolkit).
Procedure:

« ldentify IP Prefixes: Use a BGP toolkit or the whois command to find the IP address prefixes
announced by AS1928370. For example:

o Construct tcpdump Filter: Create a tcpdump filter to capture traffic to and from these IP
prefixes. For example, if AS1928370 announces 192.0.2.0/24 and 203.0.113.0/24, the filter
would be:

o Start Packet Capture: Run tcpdump with the constructed filter. It is recommended to save the
output to a file for later analysis.

Replace with the network interface you want to monitor (e.g., eth0).

e Analyze Captured Data: The captured file (as1928370 _traffic.pcap) can be analyzed with
tools like Wireshark for a detailed view of the protocols, conversations, and potential
anomalies.

Protocol for Flow Data Analysis with NetFlow

This protocol describes how to configure a network device to export NetFlow data and analyze
it to understand traffic patterns from AS1928370.

Objective: To collect and analyze aggregated network traffic data (flows) to and from
AS1928370.

Materials:

e Arouter or switch that supports NetFlow.
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» A NetFlow collector and analyzer (e.g., ntopng, Elasticsearch with Logstash and Kibana).
Procedure:

o Configure NetFlow Export: On your network device, configure NetFlow to export data to your
collector's IP address and port. The specific commands will vary depending on the device
vendor.

o Configure NetFlow Collector: Set up your NetFlow collector to receive and store the data
from the network device.

 Filter and Analyze Data: Within your NetFlow analyzer, create filters to isolate traffic where
either the source or destination AS is 1928370.

o Generate Reports: Use the analyzer to generate reports on:

[¢]

Total traffic volume (bytes and packets) to and from AS1928370.

o

Top source and destination IP addresses within AS1928370.

[e]

Top protocols and services used.

o

Traffic trends over time.

Data Presentation

Quantitative data should be summarized in a clear and structured manner to facilitate
comparison and interpretation.

Table 2: Example of Summarized Traffic Volume Data for AS1928370
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Average
Date Direction Total Packets Total Bytes Packet Size

(Bytes)
2025-12-01 Inbound 1,234,567 1,580,245,760 1280
2025-12-01 Outbound 876,543 946,666,440 1080
2025-12-02 Inbound 1,345,678 1,722,467,840 1280
2025-12-02 Outbound 987,654 1,066,666,320 1080

Table 3: Example of Top 5 Protocols Used by AS1928370

Inbound Traffic

Outbound Traffic

Rank Protocol
(Bytes) (Bytes)
1 HTTPS (443) 987,654,321 654,321,987
2 HTTP (80) 234,567,890 123,456,789
3 DNS (53) 123,456,789 98,765,432
4 SSH (22) 54,321,987 32,198,765
5 NTP (123) 12,345,678 10,987,654
Visualizations

Diagrams are essential for illustrating complex workflows and relationships in network traffic

analysis.
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Caption: Workflow for monitoring network traffic from a specific AS.

This workflow diagram illustrates the process from data collection to analysis, with a specific

focus on filtering for traffic related to AS1928370. The modular design allows for flexibility in
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tool selection at each stage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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